Cas no 503601-25-0 (ethyl 2-morpholin-2-ylacetate)

• Product Name: ethyl 2-morpholin-2-ylacetate
• CAS No: 503601-25-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD04114890
• CID: 68341
• PubChem ID: 21959274
• Update Time: 2025-06-10

ethyl 2-morpholin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(morpholin-2-yl)acetate
• ethyl 2-morpholin-2-ylacetate
• 2-Morpholineaceticacid,ethyl ester
• ethyl 2-morpholin-2-ylethanoate
• ethyl morpholin-2-ylacetate
• MORPHOLIN-2-YL-ACETIC ACID ETHYL ESTER
• 503601-25-0
• DTXSID50620813
• ethyl-2-(morpholin-2-yl)acetate
• AB19179
• Ethyl (morpholin-2-yl)acetate
• SCHEMBL2921129
• ethyl2-(morpholin-2-yl)acetate
• MFCD04114890
• EN300-871552
• A828084
• 2-Morpholineacetic acid, ethyl ester
• AKOS006283210
• BB 0260786
• FT-0695001
• CS-0343008

• MDL： MFCD04114890
• Inchi： 1S/C8H15NO3/c1-2-11-8(10)5-7-6-9-3-4-12-7/h7,9H,2-6H2,1H3
• InChI Key： LFDXKKLEVCWEFN-UHFFFAOYSA-N
• SMILES： O1CCNCC1CC(=O)OCC

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: -0.3

Experimental Properties

• Refractive Index: 1.435
• PSA: 47.56000
• LogP: 0.25680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on ethyl 2-morpholin-2-ylacetate

ethyl 2-morpholin-2-ylacetate (CAS No. 503601-25-0): A Comprehensive Overview

ethyl 2-morpholin-2-ylacetate, identified by the Chemical Abstracts Service Number (CAS No.) 503601-25-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound, featuring an ethyl ester group and a morpholine moiety, has garnered attention due to its potential applications in drug development and synthetic chemistry. The unique structural attributes of ethyl 2-morpholin-2-ylacetate make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular disorders.

The morpholine ring in ethyl 2-morpholin-2-ylacetate contributes to its pharmacological properties by enhancing solubility and bioavailability, which are critical factors in drug design. Recent studies have highlighted the morpholine scaffold's role in modulating enzyme activity and receptor binding, making it a preferred structural element in the development of novel therapeutic agents. The ethyl ester functionality, on the other hand, provides a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, ethyl 2-morpholin-2-ylacetate has been explored as a key intermediate in the synthesis of potential treatments for neurodegenerative diseases. The morpholine moiety's ability to interact with biological targets such as neurotransmitter receptors has been leveraged to develop compounds that exhibit promising effects in preclinical models. For instance, derivatives of ethyl 2-morpholin-2-ylacetate have shown potential in mitigating symptoms associated with conditions like Alzheimer's disease and Parkinson's disease by modulating cholinergic and dopaminergic pathways.

Moreover, the compound's structural features have been utilized in the development of cardiovascular drugs. The morpholine ring's capacity to influence blood pressure regulation and vascular tone has made it a focal point in research aimed at creating novel antihypertensive agents. Preliminary studies indicate that certain derivatives of ethyl 2-morpholin-2-ylacetate exhibit vasodilatory effects, which could be beneficial in managing conditions such as hypertension and angina pectoris.

The synthetic utility of ethyl 2-morpholin-2-ylacetate extends beyond its direct pharmacological applications. It serves as a versatile building block for constructing more complex molecules through various chemical transformations. For example, nucleophilic substitution reactions can be employed to introduce different functional groups at the morpholine nitrogen atom, while transesterification reactions allow for the modification of the ester moiety. These chemical manipulations enable researchers to fine-tune the properties of derived compounds, optimizing their biological activity and pharmacokinetic characteristics.

The growing interest in green chemistry has also influenced the synthesis of ethyl 2-morpholin-2-ylacetate. Efforts have been directed towards developing environmentally friendly synthetic routes that minimize waste and reduce energy consumption. Catalytic methods, including transition metal-catalyzed reactions and biocatalytic approaches, have been explored as alternatives to traditional synthetic strategies. These advancements not only enhance sustainability but also improve the efficiency of producing ethyl 2-morpholin-2-ylacetate, making it more accessible for industrial applications.

In conclusion, ethyl 2-morpholin-2-ylacetate (CAS No. 503601-25-0) represents a compound of considerable interest in pharmaceutical research due to its unique structural features and versatile synthetic applications. Its potential in addressing neurological and cardiovascular disorders, coupled with its role as an intermediate in drug development, underscores its importance in modern medicinal chemistry. As research continues to uncover new applications and synthetic methodologies for this compound, its significance is expected to grow further, contributing to advancements in therapeutic innovation.